N-(benzo[d]thiazol-2-yl)-2-((6-(2-methoxyphenyl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C20H16N4O2S2/c1-26-16-8-4-2-6-13(16)14-10-11-19(24-23-14)27-12-18(25)22-20-21-15-7-3-5-9-17(15)28-20/h2-11H,12H2,1H3,(H,21,22,25)
• InChI Key: VXYUERSHEZIGQE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN=C(C=C2)SCC(=O)NC3=NC4=CC=CC=C4S3
• Molecular Formula: C20H16N4O2S2
• Molecular Weight: 408.5 g/mol

Description

N-(benzo[d]thiazol-2-yl)-2-((6-(2-methoxyphenyl)pyridazin-3-yl)thio)acetamide, also known as BTA-EG6, is a small molecule inhibitor that has gained significant attention in recent years due to its potential applications in scientific research. This compound has been shown to inhibit certain enzymes and proteins, making it a valuable tool in studying various biological processes. In

Scientific Research Applications

Structure-Activity Relationships in Medicinal Chemistry

A pivotal study explored the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, investigating various 6,5-heterocycles to improve metabolic stability. This research is significant for understanding the metabolic pathways and potential therapeutic applications of compounds similar to N-(benzo[d]thiazol-2-yl)-2-((6-(2-methoxyphenyl)pyridazin-3-yl)thio)acetamide (Stec et al., 2011).

Antitumor Activity Evaluation

Another study synthesized new derivatives using the 2-(4-aminophenyl)benzothiazole structure as a pharmacophoric group and screened them for antitumor activity. This demonstrates the potential of this compound derivatives in cancer research (Yurttaş et al., 2015).

Antimicrobial and Anti-inflammatory Applications

The compound's derivatives have shown promising results in antimicrobial and anti-inflammatory studies, indicating its versatility in developing treatments for various diseases. For example, novel 2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides evaluated for anti-inflammatory and antioxidant activities illustrate the compound's potential in creating new therapeutic agents (Koppireddi et al., 2013).

Insecticidal Assessment

Research into heterocycles incorporating a thiadiazole moiety against the cotton leafworm showcases the compound's application in agricultural science, providing a basis for developing novel insecticides (Fadda et al., 2017).

Src Kinase Inhibitory and Anticancer Activities

Thiazolyl N-benzyl-substituted acetamide derivatives, including compounds related to this compound, have been synthesized and evaluated for Src kinase inhibitory and anticancer activities. This research underscores the compound's relevance in designing cancer therapeutics (Fallah-Tafti et al., 2011).